3-Nitrooxetane
Overview
Description
3-Nitrooxetane is a highly reactive organic compound that has gained significant attention in scientific research due to its unique properties. It is a cyclic nitrate ester that contains a nitro group and an oxetane ring. The compound has been widely studied for its potential applications in various fields like materials science, organic synthesis, and medicinal chemistry.
Scientific Research Applications
Energetic Compounds
3-Nitrooxetane is used in the synthesis of energetic compounds. For instance, 3,3-Dinitrooxetane was synthesized by the oxidative nitration of 3-Nitrooxetane . These energetic compounds have potential applications in various fields, including defense and aerospace .
Polymerization
3-Nitrooxetane plays a crucial role in the polymerization process. It has been used in the polymerization of 3-azidooxetane with BF3, which resulted in a diol with a molecular weight of 2100 . This polymer has potential applications in various industries, including plastics and coatings .
Synthesis of Exotic Monomers
3-Nitrooxetane is used in the synthesis of exotic monomers. For example, it has been used in the synthesis of 3,3-dinitrooxetane and 3-azidooxetane . These monomers can be used to create new polymers with unique properties .
Propellant Binders
3-Nitrooxetane can be used as a precursor for nitro-containing polyethers, which have potential utility as explosives and propellant binders . This makes 3-Nitrooxetane valuable in the field of aerospace and defense .
Predicting Propensity to Polymerize
The electrostatic molecular potential contour maps generated from ab-initio quantum chemical calculations on 3-Nitrooxetane and other energetic cyclic ethers can predict their propensity to polymerize . This can help in the selection of good copolymer candidates .
Synthesis of High Molecular Weight Polymers
3-Nitrooxetane has been used in the synthesis of high molecular weight polymers. For example, polymers with a molecular weight as high as 30,000 were obtained from fluorodinitroethyl glycidyl ether and the triethylaluminum-water catalyst .
properties
IUPAC Name |
3-nitrooxetane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5NO3/c5-4(6)3-1-7-2-3/h3H,1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VLRGTMVEHGHHHW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60522637 |
Source
|
| Record name | 3-Nitrooxetane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60522637 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
103.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Nitrooxetane | |
CAS RN |
86632-92-0 |
Source
|
| Record name | 3-Nitrooxetane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60522637 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-nitrooxetane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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